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Compound of Interest

Compound Name: 15-Keto Bimatoprost-d5

Cat. No.: B15143046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of 15-Keto Bimatoprost-d5. Adherence to these guidelines is crucial for ensuring the

accuracy, reproducibility, and reliability of experimental results. 15-Keto Bimatoprost-d5 is a

deuterated analog of 15-Keto Bimatoprost, a metabolite of the ocular hypotensive agent

Bimatoprost.[1][2] Deuterated standards are essential for use in mass spectrometry-based

quantitative analyses, serving as internal standards to correct for matrix effects and variations

in sample processing.

Compound Information and Properties
15-Keto Bimatoprost-d5 is a prostaglandin F2α (PGF2α) analog.[1][3] It is supplied as an off-

white to light yellow solid.[1] Proper handling and storage are critical to maintain its stability and

integrity.
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Property Value Reference

Molecular Formula C25H30D5NO4 [1][3][4]

Molecular Weight 418.58 g/mol [1][3][4]

Appearance Off-white to light yellow solid [1]

Purity ≥96% [2]

Storage (Powder)
-20°C for up to 3 years, 4°C for

up to 2 years
[1][3]

Storage (In Solvent)
-80°C for up to 6 months,

-20°C for up to 1 month
[1][3]

Solubility Data
The choice of solvent is critical for preparing a stable and accurate stock solution. The solubility

of 15-Keto Bimatoprost-d5 in various common laboratory solvents is summarized below. It is

recommended to use freshly opened, anhydrous solvents to avoid issues with hygroscopic

compounds like DMSO.[1]

Solvent
Solubility (≥
mg/mL)

Molar
Concentration
(mM)

Reference

Ethanol 10 mg/mL 23.89 mM [1][3]

DMF 2.5 mg/mL 5.97 mM [1][3]

DMSO 2 mg/mL 4.78 mM [1][3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Ethanol
This protocol describes the preparation of a 10 mM stock solution of 15-Keto Bimatoprost-d5
in ethanol. This is a common starting concentration for many applications.
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Materials and Equipment:

15-Keto Bimatoprost-d5 solid

Anhydrous Ethanol (≥99.5%)

Calibrated analytical balance

Calibrated micropipettes and sterile, DNase/RNase-free pipette tips

Amber glass vial with a PTFE-lined cap

Vortex mixer

Argon or Nitrogen gas source (optional, for long-term storage)

Procedure:

Equilibration: Allow the vial containing the solid 15-Keto Bimatoprost-d5 to equilibrate to

room temperature for at least 15-20 minutes before opening. This prevents condensation of

atmospheric moisture onto the compound.

Weighing: Accurately weigh the desired amount of 15-Keto Bimatoprost-d5 using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, you would

need 0.4186 mg of the compound (Mass = Molecular Weight x Molarity x Volume). It is

recommended to weigh a slightly larger amount (e.g., 1 mg) for better accuracy and prepare

a larger volume of stock solution.

Solvent Addition: Carefully add the calculated volume of anhydrous ethanol to the vial

containing the weighed compound. For 1 mg of 15-Keto Bimatoprost-d5, you would add

0.2389 mL of ethanol to achieve a 10 mM concentration.[3]

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

Inert Gas Purging (Optional but Recommended): For extended storage, gently purge the

headspace of the vial with an inert gas like argon or nitrogen before tightly sealing the cap.

This displaces oxygen and minimizes the risk of oxidative degradation.
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Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

date of preparation, and your initials. Store the stock solution at -80°C for long-term stability

(up to 6 months) or at -20°C for shorter-term use (up to 1 month).[1][3]

Safety Precautions
While specific hazard information for 15-Keto Bimatoprost-d5 is not readily available, it is

prudent to handle it with the same care as its non-deuterated counterpart and other

prostaglandin analogs.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.[5]

Handling: Avoid inhalation of dust and direct contact with skin and eyes.[5] In case of

contact, wash the affected area thoroughly with water.[6]

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of a 15-Keto Bimatoprost-d5
stock solution.
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Caption: Workflow for preparing 15-Keto Bimatoprost-d5 stock solution.
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Bimatoprost, the parent compound of 15-Keto Bimatoprost, is a prostaglandin F2α analog that

acts as a potent ocular hypotensive agent. It is believed to lower intraocular pressure by

increasing the outflow of aqueous humor through both the trabecular meshwork and

uveoscleral pathways. The signaling cascade is initiated by the binding of the active free acid

form to the prostaglandin F (FP) receptor, a G-protein coupled receptor.
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Caption: Simplified Bimatoprost signaling pathway via the FP receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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